Cas no 1806733-77-6 (3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile)
3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H7F3N2O2/c1-5-4-7(16-9(10,11)12)14-6(2-3-13)8(5)15/h4,15H,2H2,1H3
- InChI Key: VDRSFZRPQMHANV-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C)=C(C(CC#N)=N1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 286
- XLogP3: 2.1
- Topological Polar Surface Area: 66.1
3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095374-1g |
3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile |
1806733-77-6 | 97% | 1g |
$1,460.20 | 2022-03-31 |
3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile
Recent Advances in the Study of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806733-77-6)
The compound 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806733-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its trifluoromethoxy and acetonitrile functional groups, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.
One of the key areas of research has been the optimization of synthetic routes for 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also enhances the purity of the final product, which is critical for its application in drug development. The study also highlighted the compound's stability under physiological conditions, a property that is essential for its potential use as a pharmacophore.
In addition to its synthetic accessibility, the biological activity of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. These findings position it as a potential lead compound for the development of new anti-inflammatory agents.
Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies have revealed that 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, which may explain its inhibitory activity. These insights are invaluable for the rational design of derivatives with improved potency and selectivity. Moreover, recent in vivo studies in rodent models have shown promising results, with the compound demonstrating reduced edema and inflammation without significant toxicity, further supporting its therapeutic potential.
Despite these advancements, challenges remain in the development of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance these properties while retaining the compound's biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, paving the way for clinical trials in the near future.
In conclusion, 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806733-77-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory therapy. Recent studies have provided valuable insights into its synthesis, biological activity, and mechanism of action, laying the groundwork for further development. As research continues, this compound may emerge as a key player in the discovery of novel therapeutics for inflammatory and related diseases.
1806733-77-6 (3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)